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Compound of Interest

Compound Name: Isobutyl isobutyrate

Cat. No.: B1662107

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of isobutyl
isobutyrate as a solvent in organic synthesis. Isobutyl isobutyrate, a colorless liquid with a
fruity odor, is recognized for its potential as a green and effective solvent alternative in various
chemical transformations.[1]

Properties of Isobutyl Isobutyrate

Isobutyl isobutyrate possesses a range of physical and chemical properties that make it a
suitable solvent for specific applications in organic synthesis. Its moderate boiling point, low
water solubility, and compatibility with a variety of organic compounds are particularly
noteworthy.

Physical and Chemical Properties

A summary of the key physical and chemical properties of isobutyl isobutyrate is presented in
Table 1. This data is essential for reaction planning, safety considerations, and process scale-

up.
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Property Value References

Molecular Formula CsH1602 [2]

Molecular Weight 144.21 g/mol [2]

Appearance Colorless liquid [2][3]

Odor Fruity [2]

Boiling Point 148.6 °C (299.7 °F) at 760 (B4I5]
mmHg

Melting Point -80.7 °C (-113.3 °F) [3114]

Density 0.855 g/mL at 25 °C

Solubility in Water 520 mg/L at 27 °C [4]

Vapor Pressure 4.33 mmHg at 25 °C [2]

Flash Point 37 °C (99 °F)

Autoignition Temperature 432 °C (810 °F) [5]

Refractive Index 1.398 at 20 °C

Safety and Handling

Isobutyl isobutyrate is a flammable liquid and vapor.[6] It is crucial to handle it in a well-
ventilated area, away from heat, sparks, and open flames.[1][7] Personal protective equipment,
including safety glasses, gloves, and a lab coat, should be worn.[8][9] In case of a spill, absorb
the liquid with a non-combustible material and dispose of it according to local regulations.[7]

Hazard Statements:

e H226: Flammable liquid and vapor.[6]

o H336: May cause drowsiness or vertigo.[1]

e H412: Harmful to aquatic life with long-lasting effects.[1]

Precautionary Statements:
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o P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][6]

e P240: Ground/bond container and receiving equipment.[1][6]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[1]

e P403+P235: Store in a well-ventilated place. Keep cool.[6]

Applications in Organic Synthesis

While primarily used in the coatings and fragrance industries, isobutyl isobutyrate shows
promise as a solvent in several organic reactions due to its favorable properties and
consideration as a "green" solvent.

Tishchenko Reaction for the Synthesis of Isobutyl
Isobutyrate

The Tishchenko reaction provides a direct method for the synthesis of isobutyl isobutyrate
from isobutyraldehyde, where the product itself can act as the reaction solvent.[10][11] This
reaction involves the disproportionation of two molecules of an aldehyde in the presence of a
catalyst, typically an aluminum alkoxide, to form an ester.[10]

Reaction Scheme: 2 CsH7CHO - CsH7COOCH2Cs3H7[11]

Materials:

Isobutyraldehyde

Aluminum alkoxide catalyst (e.g., aluminum isopropoxide)

Anhydrous isobutyl isobutyrate (as solvent, optional for initial reaction)

Anhydrous inert gas (e.g., Nitrogen or Argon)

Reaction vessel with stirrer, condenser, and dropping funnel
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» Heating/cooling system

Procedure:

Set up a dry reaction vessel under an inert atmosphere.
« If using a solvent, charge the vessel with anhydrous isobutyl isobutyrate.

e Add the aluminum alkoxide catalyst to the vessel. The amount of catalyst can range from
0.05 to 1.00 g of aluminum per 100 g of isobutyraldehyde.[11]

e Cool the reaction mixture to the desired temperature, typically between -30 °C and 20 °C.[11]
e Slowly add isobutyraldehyde to the reaction mixture over a period of 0.5 to 5 hours.[11]
o Maintain the reaction temperature and stir for the specified duration.

e Upon completion, the reaction can be quenched by the addition of water, which will
precipitate aluminum hydroxide.

e The solid aluminum hydroxide can be removed by filtration.

e The organic phase, containing the isobutyl isobutyrate product, can be purified by
distillation.

Logical Workflow for Tishchenko Reaction:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662107?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

